Cas no 35370-88-8 (2-(4-tert-Butylphenoxy)thioacetamide)

• Product Name: 2-(4-tert-Butylphenoxy)thioacetamide
• CAS No: 35370-88-8
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• MDL: MFCD00052939
• CID: 89151
• PubChem ID: 2743912
• Update Time: 2025-04-18

2-(4-tert-Butylphenoxy)thioacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-Butylphenoxy)thioacetamide
• 2-(4-tert-Butylphenoxy)ethanethioamide
• 2-[4-(tert-butyl)phenoxy]ethanethioamide
• ethanethioamide, 2-[4-(1,1-dimethylethyl)phenoxy]-
• DTXSID70372509
• 2-(4-t-Butylphenoxy)thioacetamide
• MAYZZYWCWZYHOE-UHFFFAOYSA-N
• MFCD00052939
• AS-64785
• AKOS000178179
• SCHEMBL7101190
• SR-01000643897-1
• 2-(4-(tert-Butyl)phenoxy)ethanethioamide
• 35370-88-8
• 2-(4-tert-butylphenoxy)-thioacetamide
• CCG-54831
• ALBB-034387

• MDL： MFCD00052939
• Inchi： 1S/C12H17NOS/c1-12(2,3)9-4-6-10(7-5-9)14-8-11(13)15/h4-7H,8H2,1-3H3,(H2,13,15)
• InChI Key： MAYZZYWCWZYHOE-UHFFFAOYSA-N
• SMILES： S=C(COC1C=CC(=CC=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 223.10300
• Monoisotopic Mass: 223.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.1
• Topological Polar Surface Area: 67.3A^2

Experimental Properties

• Color/Form: powder
• Density: 1.087
• Melting Point: 129-131°C
• Boiling Point: 349.4°Cat760mmHg
• Flash Point: 165.1°C
• Refractive Index: 1.564
• PSA: 67.34000
• LogP: 3.34930
• Solubility: Not determined